(Z)-2-((4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile

• IUPAC Name: 2-[[(2Z)-4-methyl-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetonitrile
• InChI: InChI=1S/C21H19NO6/c1-12-7-14(27-6-5-22)11-15-19(12)20(23)16(28-15)8-13-9-17(24-2)21(26-4)18(10-13)25-3/h7-11H,6H2,1-4H3/b16-8-
• InChI Key: KRLWTIPEVSLYQH-PXNMLYILSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)O2)OCC#N
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/O2)OCC#N
• Molecular Formula: C21H19NO6
• Molecular Weight: 381.4 g/mol

Description

(Z)-2-((4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile is a useful research compound. Its molecular formula is C21H19NO6 and its molecular weight is 381.384. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-((4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-((4-methyl-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mechanistic Studies in Organic Synthesis

Research into the mechanism of phenol ortho-hydroxylation by dinuclear copper complexes provides insights into the mimicry of enzymatic functions, specifically tyrosinase's activity. Such studies are crucial for understanding the biochemical pathways and designing synthetic routes for complex organic molecules (Casella et al., 1996).

Synthesis and Dynamics of Helicenes

The synthesis and structural examination of partially hydrogenated helicenes demonstrate the utility of acetonitrile in facilitating complex organic reactions, offering pathways to novel organic compounds with unique optical and electronic properties (Goel et al., 2011).

Photochemical Transformations

An investigation into the photooxidation mechanisms of aromatic azides reveals the potential of acetonitrile as a solvent for studying the interplay between conformational and chemical transformations, highlighting its role in synthetic chemistry and photochemistry (Chainikova et al., 2017).

Advanced Materials and Catalysis

The development of methods for the selective cleavage of p-methoxybenzyl ethers using zirconium(IV) chloride in acetonitrile points to applications in materials science, where such reactions can be harnessed for the modification of material surfaces or the synthesis of complex molecules with specific functions (Sharma et al., 2003).

Electrochemical Studies

Research on the electrochemical characteristics of drugs like albendazole in acetonitrile provides a basis for understanding the electrochemical behavior of organic molecules, which is vital for designing electrochemical sensors and understanding drug metabolism (Gibson et al., 2016).